3-ACETYLOXY-(3ALPHA)-URS-12-EN-28-OIC ACID METHYL ESTER
3-ACETYLOXY-(3ALPHA)-URS-12-EN-28-OIC ACID METHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
1261-37-6
VCID:
VC0074792
InChI:
InChI=1S/C33H52O4/c1-20-12-17-33(28(35)36-9)19-18-31(7)23(27(33)21(20)2)10-11-25-30(6)15-14-26(37-22(3)34)29(4,5)24(30)13-16-32(25,31)8/h10,20-21,24-27H,11-19H2,1-9H3/t20-,21+,24+,25-,26-,27+,30+,31-,32-,33+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C)C)C)C2C1C)C)C(=O)OC
Molecular Formula:
C33H52O4
Molecular Weight:
512.775
3-ACETYLOXY-(3ALPHA)-URS-12-EN-28-OIC ACID METHYL ESTER
CAS No.: 1261-37-6
Main Products
VCID: VC0074792
Molecular Formula: C33H52O4
Molecular Weight: 512.775
CAS No. | 1261-37-6 |
---|---|
Product Name | 3-ACETYLOXY-(3ALPHA)-URS-12-EN-28-OIC ACID METHYL ESTER |
Molecular Formula | C33H52O4 |
Molecular Weight | 512.775 |
IUPAC Name | methyl (1S,2R,4aS,6aR,6aS,6bR,8aR,10R,12aR,14bS)-10-acetyloxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylate |
Standard InChI | InChI=1S/C33H52O4/c1-20-12-17-33(28(35)36-9)19-18-31(7)23(27(33)21(20)2)10-11-25-30(6)15-14-26(37-22(3)34)29(4,5)24(30)13-16-32(25,31)8/h10,20-21,24-27H,11-19H2,1-9H3/t20-,21+,24+,25-,26-,27+,30+,31-,32-,33+/m1/s1 |
Standard InChIKey | HLBZSQOUBVLLLL-UGFITDTGSA-N |
SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC(=O)C)C)C)C2C1C)C)C(=O)OC |
Synonyms | 3-ACETYLOXY-(3ALPHA)-URS-12-EN-28-OIC ACID METHYL ESTER |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume